Cas no 1158361-97-7 (1-[4-(azepane-1-carbonyl)phenyl]methanamine hydrochloride)

1-[4-(Azepane-1-carbonyl)phenyl]methanamine hydrochloride is a chemically synthesized compound featuring an azepane moiety linked to a phenyl ring via a carbonyl group, with an aminomethyl substituent at the para position. The hydrochloride salt enhances stability and solubility, making it suitable for various research applications. Its structural characteristics suggest potential utility as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. The compound’s well-defined aromatic and aliphatic components offer versatility in derivatization, while its crystalline form ensures consistent handling and storage. This product is primarily intended for laboratory use in medicinal chemistry and material science investigations.
1-[4-(azepane-1-carbonyl)phenyl]methanamine hydrochloride structure
1158361-97-7 structure
Product Name:1-[4-(azepane-1-carbonyl)phenyl]methanamine hydrochloride
CAS No:1158361-97-7
MF:C14H21ClN2O
MW:268.782342672348
CID:4573980
Update Time:2025-06-09

1-[4-(azepane-1-carbonyl)phenyl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • [4-(azepane-1-carbonyl)phenyl]methanamine hydrochloride
    • 1-[4-(azepane-1-carbonyl)phenyl]methanamine hydrochloride
    • Inchi: 1S/C14H20N2O.ClH/c15-11-12-5-7-13(8-6-12)14(17)16-9-3-1-2-4-10-16;/h5-8H,1-4,9-11,15H2;1H
    • InChI Key: ZGPNUULPMGBPOF-UHFFFAOYSA-N
    • SMILES: C(N1CCCCCC1)(C1C=CC(CN)=CC=1)=O.Cl

Experimental Properties

  • Melting Point: 215-217 °C

1-[4-(azepane-1-carbonyl)phenyl]methanamine hydrochloride Security Information

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Additional information on 1-[4-(azepane-1-carbonyl)phenyl]methanamine hydrochloride

1-[4-(Azepane-1-carbonyl)phenyl]methanamine Hydrochloride: A Comprehensive Overview

1-[4-(Azepane-1-carbonyl)phenyl]methanamine hydrochloride (CAS No. 1158361-97-7) is a synthetic compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of azepane and phenyl groups, with a methanamine moiety and a hydrochloride salt form. The unique structural features of this compound make it an intriguing candidate for various biological studies and drug development initiatives.

The chemical structure of 1-[4-(azepane-1-carbonyl)phenyl]methanamine hydrochloride consists of a central benzene ring substituted with an azepane-1-carbonyl group at the para position. The methanamine group is attached to the benzene ring, and the entire molecule is in the form of a hydrochloride salt. This configuration imparts specific physicochemical properties that are crucial for its biological activity and pharmacological profile.

Recent research has focused on the potential of 1-[4-(azepane-1-carbonyl)phenyl]methanamine hydrochloride as a lead compound for developing new therapeutic agents. Studies have shown that this compound exhibits significant activity in modulating various biological pathways, particularly those involved in neurotransmission and cellular signaling. For instance, it has been reported to interact with specific receptors in the central nervous system (CNS), suggesting its potential use in treating neurological disorders such as anxiety, depression, and neurodegenerative diseases.

In addition to its CNS activity, 1-[4-(azepane-1-carbonyl)phenyl]methanamine hydrochloride has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, making it a promising candidate for the treatment of inflammatory conditions such as arthritis and inflammatory bowel disease (IBD). The mechanism of action appears to involve the modulation of key signaling pathways, including NF-κB and MAPK cascades.

The pharmacokinetic profile of 1-[4-(azepane-1-carbonyl)phenyl]methanamine hydrochloride has been extensively studied to understand its behavior in biological systems. It has been found to have good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Metabolism studies have revealed that the compound is primarily metabolized by cytochrome P450 enzymes, with major metabolites being identified and characterized. These findings are crucial for optimizing dosing regimens and predicting potential drug-drug interactions.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[4-(azepane-1-carbonyl)phenyl]methanamine hydrochloride in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile. However, further studies are needed to fully elucidate its therapeutic potential and to address any potential side effects or limitations.

In conclusion, 1-[4-(azepane-1-carbonyl)phenyl]methanamine hydrochloride (CAS No. 1158361-97-7) is a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its unique chemical structure and favorable pharmacological properties position it as a valuable tool in both basic research and clinical applications. Ongoing research efforts aim to further explore its therapeutic potential and to develop novel treatments for various medical conditions.

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